5-(1,5-dimethyl-1H-pyrazol-4-yl)-2-fluoro-benzaldehyde

• Molecular Formula: C12H11FN2O
• Molecular Weight: 218.23 g/mol
• IUPAC Name: 5-(1,5-dimethylpyrazol-4-yl)-2-fluorobenzaldehyde
• InChI: InChI=1S/C12H11FN2O/c1-8-11(6-14-15(8)2)9-3-4-12(13)10(5-9)7-16/h3-7H,1-2H3
• InChI Key: KXZHMLRZQCZIIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)C2=CC(=C(C=C2)F)C=O

Description

5-(1,5-dimethyl-1H-pyrazol-4-yl)-2-fluoro-benzaldehyde is a useful research compound. Its molecular formula is C12H11FN2O and its molecular weight is 218.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-fluorobenzaldehyde (200 mg, 0.99 mmol) in DMF (5 mL) and H2O (1 mL) are added 1,5-dimethyl-1H-pyrazole-4-boronic acid pinacol ester (328 mg, 1.5 mmol), Pd(PPh3)4 (113 mg, 0.099 mmol) and K2CO3 (204 mg, 1.5 mmol) at room temperature. The solution is heated to 100° C. for 1 hour in a microwave reactor. The solution is cooled down and 3-mercaptopropyl-functionalized silica gel (500 mg) is added. The solution is stirred for 15 minutes and is filtered. The filtrate is washed with H2O (10 mL) and is extracted with EtOAc (3×10 mL). The combined organic layer is dried with MgSO4 (500 mg) and is filtered. The filtrate is concentrated and the residue is purified by silica gel flash chromatography with 20% EtOAc in Hepthane as the eluent to afford 5-(1,5-dimethyl-1H-pyrazol-4-yl)-2-fluoro-benzaldehyde (160 mg, 74%).